1-[(4-Methoxyphenyl)sulfonyl]-4-(phenylacetyl)piperazine

• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 1-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]-2-phenylethanone
• InChI: InChI=1S/C19H22N2O4S/c1-25-17-7-9-18(10-8-17)26(23,24)21-13-11-20(12-14-21)19(22)15-16-5-3-2-4-6-16/h2-10H,11-15H2,1H3
• InChI Key: AEUIFIZEIBNQIQ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)CC3=CC=CC=C3

Description

1-[(4-Methoxyphenyl)sulfonyl]-4-(phenylacetyl)piperazine, commonly known as MPS or PMS, is a chemical compound that has been widely studied for its potential therapeutic applications. It belongs to the class of piperazine derivatives, which have been found to exhibit a wide range of pharmacological activities. In

Mechanism of Action

The exact mechanism of action of MPS is not fully understood. However, it is believed to act by modulating the activity of various neurotransmitters and receptors in the brain. MPS has been found to bind to the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. MPS has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
MPS has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. MPS has also been found to inhibit the growth of cancer cells in vitro and in vivo. In addition, MPS has been investigated for its potential use as a probe for imaging serotonin receptors in the brain.

Advantages and Limitations for Lab Experiments

MPS has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. MPS has also been found to exhibit low toxicity in animal models. However, there are some limitations to its use. MPS has poor solubility in water, which can limit its use in certain experiments. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on MPS. One area of interest is its potential use as a therapeutic agent for the treatment of pain and inflammation. MPS has also been investigated for its potential use as a probe for imaging serotonin receptors in the brain. Further research is needed to fully understand the mechanism of action of MPS and its potential applications in the field of neuroscience. Additionally, the development of new synthesis methods and analogs of MPS may lead to the discovery of compounds with improved pharmacological properties.

Synthesis Methods

The synthesis of MPS involves the reaction of 4-methoxybenzenesulfonyl chloride with phenylacetic acid, followed by the addition of piperazine in the presence of a base. The resulting product is then purified using column chromatography. This method has been optimized over the years to improve the yield and purity of MPS.

Scientific Research Applications

MPS has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, including analgesic, anti-inflammatory, and anti-cancer properties. MPS has also been investigated for its potential use as a probe for imaging serotonin receptors in the brain.